Cas no 13907-90-9 ((2-fluoroethyl)urea)

• Product Name: (2-fluoroethyl)urea
• CAS No: 13907-90-9
• MF: C₃H₇FN₂O
• MW: 106.098883867264
• CID: 902570
• PubChem ID: 259451
• Update Time: 2025-10-23

(2-fluoroethyl)urea Chemical and Physical Properties

Names and Identifiers

• urea, (2-fluoroethyl)-
• 2-fluoroethylurea
• 1-(2-fluoroethyl)urea
• AC1L614Y
• AC1Q4OTX
• AR-1B0823
• CTK4C1542
• KST-1B0786
• N-(2-Fluor-ethyl)-harnstoff
• N-< 2-Fluor-ethyl> -harnstoff
• NSC89403
• (2-fluoroethyl)urea
• NSC-89403
• Urea, N-(2-fluoroethyl)-
• EN300-1694141
• 13907-90-9
• AKOS006339695
• SCHEMBL3281043
• G39745
• Z1203582184
• fluoroethylurea
• DTXSID60293416

• Inchi： 1S/C3H7FN2O/c4-1-2-6-3(5)7/h1-2H2,(H3,5,6,7)
• InChI Key： SNHLRJSKPOPBPO-UHFFFAOYSA-N
• SMILES： FCCNC(N)=O

Computed Properties

• Exact Mass: 106.05431
• Monoisotopic Mass: 106.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on (2-fluoroethyl)urea

Introduction to (2-Fluoroethyl)Urea (CAS No. 13907-90-9)

The compound (2-fluoroethyl)urea, also known by its CAS registry number 13907-90-9, is a chemical substance that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of urea, a well-known nitrogen-containing compound with a wide range of applications. The presence of the fluoroethyl group introduces unique properties to the molecule, making it a subject of interest for researchers exploring its potential in various chemical and biological contexts.

Recent studies have highlighted the importance of (2-fluoroethyl)urea in the development of novel pharmaceutical agents. Its structure, which includes a urea functional group and a fluoroethyl substituent, provides a platform for exploring its interactions with biological systems. Researchers have investigated its role as a potential drug candidate, particularly in the context of enzyme inhibition and receptor targeting. The fluoroethyl group is known to enhance the lipophilicity of the molecule, which can improve its bioavailability and pharmacokinetic properties.

In terms of synthesis, (2-fluoroethyl)urea can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of fluoroacetic acid with ammonia or its derivatives under controlled conditions. The choice of synthetic pathway depends on the desired purity and scale of production, as well as the availability of starting materials.

The physical and chemical properties of (2-fluoroethyl)urea are well-documented. It exists as a crystalline solid at room temperature and has a melting point that falls within a specific range, making it suitable for various applications. Its solubility in common solvents such as water and organic solvents is also an important consideration for its use in laboratory settings and industrial processes.

From an environmental perspective, understanding the fate and behavior of (2-fluoroethyl)urea in natural systems is crucial. Studies have examined its degradation pathways under different environmental conditions, including microbial activity and abiotic factors such as light and temperature. These investigations are essential for assessing its potential impact on ecosystems and ensuring sustainable practices in its production and use.

In conclusion, (2-fluoroethyl)urea (CAS No. 13907-90-9) is a versatile compound with promising applications in chemistry and pharmacology. Its unique structure and properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in scientific advancements.